Cas no 2248412-77-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-propanoyl-2,3-dihydro-1H-indole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-propanoyl-2,3-dihydro-1H-indole-5-carboxylate
• CAS No: 2248412-77-1
• MF: C₂₀H₁₆N₂O₅
• MW: 364.351445198059
• CID: 5820919
• PubChem ID: 165974782
• Update Time: 2025-10-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-propanoyl-2,3-dihydro-1H-indole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-propanoyl-2,3-dihydro-1H-indole-5-carboxylate
• 2248412-77-1
• EN300-6520724

• Inchi： 1S/C20H16N2O5/c1-2-17(23)21-10-9-12-11-13(7-8-16(12)21)20(26)27-22-18(24)14-5-3-4-6-15(14)19(22)25/h3-8,11H,2,9-10H2,1H3
• InChI Key： XTEBWYWLXXGXSJ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC2=C(C=1)CCN2C(CC)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 364.10592162g/mol
• Monoisotopic Mass: 364.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 639
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-propanoyl-2,3-dihydro-1H-indole-5-carboxylate

Recent Advances in the Study of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-propanoyl-2,3-dihydro-1H-indole-5-carboxylate (CAS: 2248412-77-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-propanoyl-2,3-dihydro-1H-indole-5-carboxylate (CAS: 2248412-77-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique isoindole and indole moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the key findings from recent research is the compound's ability to act as a potent inhibitor of specific kinases involved in inflammatory pathways. In vitro studies have demonstrated its high binding affinity and selectivity, making it a candidate for further development as an anti-inflammatory agent. Additionally, its stability under physiological conditions and favorable bioavailability profile have been highlighted in pharmacokinetic studies, suggesting its suitability for oral administration.

Another area of interest is the compound's potential application in oncology. Preliminary data from cell-based assays indicate that it may inhibit the proliferation of certain cancer cell lines by targeting key signaling pathways. Researchers are currently exploring its synergistic effects with existing chemotherapeutic agents, which could lead to enhanced therapeutic outcomes and reduced side effects. The molecular docking studies have provided insights into its binding modes, further supporting its mechanism of action.

Despite these promising findings, challenges remain in optimizing the compound's efficacy and minimizing off-target effects. Ongoing research is focused on structural modifications to improve its selectivity and reduce potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its transition from bench to bedside.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-propanoyl-2,3-dihydro-1H-indole-5-carboxylate represents a promising candidate for therapeutic development. Its unique chemical structure and biological activity warrant further investigation to fully realize its potential in treating various diseases. Future studies should prioritize comprehensive preclinical evaluations and clinical trials to establish its safety and efficacy in humans.